Cas no 919973-01-6 (N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide)

• Product name: N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
• CAS No: 919973-01-6
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5427575

N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[1-[3-(2,4-dimethylphenoxy)propyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

• Inchi： 1S/C25H27N3O3/c1-17-11-12-22(18(2)16-17)30-15-7-13-28-21-9-5-4-8-20(21)27-24(28)19(3)26-25(29)23-10-6-14-31-23/h4-6,8-12,14,16,19H,7,13,15H2,1-3H3,(H,26,29)
• InChI Key： QHSJFEZKJRZEAG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(C1N(CCCOC2=CC=C(C)C=C2C)C2=CC=CC=C2N=1)C)=O

Additional information on N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

Comprehensive Analysis of N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS 919973-01-6): Structure, Applications, and Research Insights

The compound N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS 919973-01-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzodiazole and furan carboxamide moieties make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential bioactive properties, which could pave the way for novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 919973-01-6 has surged due to their versatility in medicinal chemistry. The presence of a 2,4-dimethylphenoxy group and a furan-2-carboxamide side chain enhances its interaction with biological targets, making it a subject of intense study. Scientists are exploring its structure-activity relationship (SAR) to optimize its efficacy in potential applications, such as enzyme inhibition or receptor modulation.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis of N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide involves multi-step organic reactions, including amide coupling and benzodiazole ring formation. Researchers often inquire about its purification methods and yield optimization, which are critical for scaling up production in laboratory settings.

Another hot topic is the computational modeling of this compound. With advancements in AI-driven drug design, molecular docking studies have been conducted to predict its binding affinity with various proteins. These simulations help identify potential pharmacological targets, reducing the time and cost associated with experimental screening. The integration of machine learning in chemical research has further accelerated the exploration of 919973-01-6 and its derivatives.

From a commercial perspective, the compound's patent landscape is a frequent subject of inquiry. Companies and academic institutions are keen to understand its intellectual property status, as it could influence future drug development projects. Additionally, its stability under various conditions and solubility profile are critical parameters for formulation scientists working on delivery systems.

Environmental and green chemistry considerations are also gaining traction. Researchers are investigating sustainable synthesis routes for N-(1-{1-3-(2,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide, aiming to minimize waste and energy consumption. This aligns with the global push toward eco-friendly chemical processes, a trend highly relevant to modern industrial practices.

In summary, CAS 919973-01-6 represents a fascinating intersection of chemistry, biology, and technology. Its multifunctional structure and diverse applications make it a valuable subject for ongoing research. As scientific tools evolve, so too will our understanding of this compound's full potential, opening new avenues for innovation in life sciences and beyond.